69-93-2

Uric acid

In Stock

• CAS RN:
• 69-93-2

• Formula:
• C5H4N4O3

• InChI:
• InChI=1S/C5H4N4O3/c10-3-1-2(7-4(11)6-1)8-5(12)9-3/h(H4,6,7,8,9,10,11,12)

• InChIKey:
• LEHOTFFKMJEONL-UHFFFAOYSA-N

• Uric Acid is a white tasteless odorless crystalline product of protein metabolism, found in the blood and urine, as well as trace amounts found in the various organs of the body. It can build up and form stones or crystals in various disease states.
  Uric acid, also known as urate or acid, uric, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. Uric acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Uric acid has been found throughout most human tissues, and has also been detected in most biofluids, including urine, saliva, cerebrospinal fluid, and feces. Within the cell, uric acid is primarily located in the peroxisome. Uric acid exists in all eukaryotes, ranging from yeast to humans. Uric acid can be biosy...

Triton X-100

In Stock

• CAS RN:
• 63869-93-2

• Formula:
• C16H26O2

• InChI:
• InChI=1S/C16H26O2/c1-15(2,3)12-16(4,5)13-6-8-14(9-7-13)18-11-10-17/h6-9,17H,10-12H2,1-5H3

• InChIKey:
• JYCQQPHGFMYQCF-UHFFFAOYSA-N

• Triton X-100 is a poly(ethylene glycol) derivative that is poly(ethylene glycol) in which one of the terminal hydroxy groups has been converted into the corresponding p-(2,4,4-trimethylpentan-3-yl)phenyl ether. It has a role as a nonionic surfactant.
  Nonionic surfactant mixtures varying in the number of repeating ethoxy (oxy-1,2-ethanediyl) groups. They are used as detergents, emulsifiers, wetting agents, defoaming agents, etc. Octoxynol-9, the compound with 9 repeating ethoxy groups, is a spermatocide.

1-(3-Bromopropyl)-4-(trifluoromethyl)benzene

In Stock

• CAS RN:
• 178369-93-2

• Formula:
• C10H10BrF3

• InChI:
• InChI=1S/C10H10BrF3/c11-7-1-2-8-3-5-9(6-4-8)10(12,13)14/h3-6H,1-2,7H2

• InChIKey:
• JWKFKVXKBMORNI-UHFFFAOYSA-N

• 1-(3-Bromopropyl)-4-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C10H10BrF3 and its molecular weight is 267.089. The purity is usually 95%.

5-(Furan-2-yl(4-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 851969-93-2

• Formula:
• C16H20N4O2S

• InChI:
• InChI=1S/C16H20N4O2S/c1-10-5-7-19(8-6-10)13(12-4-3-9-22-12)14-15(21)20-16(23-14)17-11(2)18-20/h3-4,9-10,13,21H,5-8H2,1-2H3

• InChIKey:
• QUTAQYDECKJJID-UHFFFAOYSA-N

• 5-(Furan-2-yl(4-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C16H20N4O2S and its molecular weight is 332.42. The purity is usually 95%.

N-{2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

In Stock

• CAS RN:
• 869069-93-2

• Formula:
• C21H22N2O5S2

• InChI:
• InChI=1S/C21H22N2O5S2/c1-14-20(29-21(23-14)15-3-5-16(26-2)6-4-15)9-10-22-30(24,25)17-7-8-18-19(13-17)28-12-11-27-18/h3-8,13,22H,9-12H2,1-2H3

• InChIKey:
• QLXVVIRCEXFBHJ-UHFFFAOYSA-N

• N-{2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a useful research compound. Its molecular formula is C21H22N2O5S2 and its molecular weight is 446.5 g/mol. The purity is usually 95%.

2-Ethynyl-7-methoxynaphthalene

• CAS RN:
• 144269-93-2

• Formula:
• C13H10O

• InChI:
• InChI=1S/C13H10O/c1-3-10-4-5-11-6-7-13(14-2)9-12(11)8-10/h1,4-9H,2H3

• InChIKey:
• WZXFQDDYKKFZBU-UHFFFAOYSA-N

• 2-Ethynyl-7-methoxynaphthalene, also known as 2-Ethynyl-7-methoxynaphthalene, is a useful research compound. Its molecular formula is C13H10O and its molecular weight is 182.222. The purity is usually 95%.

N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)pentanamide

In Stock

• CAS RN:
• 681269-93-2

• Formula:
• C22H27N3O4S

• InChI:
• InChI=1S/C22H27N3O4S/c1-2-3-6-21(26)23-18-8-10-19(11-9-18)30(28,29)24-13-16-12-17(15-24)20-5-4-7-22(27)25(20)14-16/h4-5,7-11,16-17H,2-3,6,12-15H2,1H3,(H,23,26)

• InChIKey:
• VQZWGVGRCBZHQY-UHFFFAOYSA-N

• N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)pentanamide is a useful research compound. Its molecular formula is C22H27N3O4S and its molecular weight is 429.54. The purity is usually 95%.

tert-Butyl (4-acetyl-2-bromophenyl)carbamate

In Stock

• CAS RN:
• 885269-93-2

• Formula:
• C13H16BrNO3

• InChI:
• InChI=1S/C13H16BrNO3/c1-8(16)9-5-6-11(10(14)7-9)15-12(17)18-13(2,3)4/h5-7H,1-4H3,(H,15,17)

• InChIKey:
• OGRMZMLEIGRKOH-UHFFFAOYSA-N

• Tert-Butyl (4-acetyl-2-bromophenyl)carbamate is a useful research compound. Its molecular formula is C13H16BrNO3 and its molecular weight is 314.17 g/mol. The purity is usually 95%.

3'-Fluoro-3-(2-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898769-93-2

• Formula:
• C16H15FO2

• InChI:
• InChI=1S/C16H15FO2/c1-19-16-8-3-2-5-12(16)9-10-15(18)13-6-4-7-14(17)11-13/h2-8,11H,9-10H2,1H3

• InChIKey:
• QMWSWVQLVGOBFZ-UHFFFAOYSA-N

• 3'-Fluoro-3-(2-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15FO2 and its molecular weight is 258.29 g/mol. The purity is usually 95%.

N-(2,3-dimethoxybenzyl)-2-(2-(3-ethylphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)acetamide

In Stock

• CAS RN:
• 932969-93-2

• Formula:
• C26H27N3O6S

• InChI:
• InChI=1S/C26H27N3O6S/c1-4-18-9-7-11-20(15-18)29-26(31)28(21-12-5-6-14-23(21)36(29,32)33)17-24(30)27-16-19-10-8-13-22(34-2)25(19)35-3/h5-15H,4,16-17H2,1-3H3,(H,27,30)

• InChIKey:
• QWGMNIVCFPULFP-UHFFFAOYSA-N

• N-(2,3-dimethoxybenzyl)-2-(2-(3-ethylphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)acetamide is a useful research compound. Its molecular formula is C26H27N3O6S and its molecular weight is 509.58. The purity is usually 95%.

N-(3-(1H-imidazol-1-yl)propyl)-1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014069-93-2

• Formula:
• C24H23F2N5O2

• InChI:
• InChI=1S/C24H23F2N5O2/c25-20-6-2-18(3-7-20)14-31-15-22(23(32)28-10-1-12-30-13-11-27-17-30)24(29-31)33-16-19-4-8-21(26)9-5-19/h2-9,11,13,15,17H,1,10,12,14,16H2,(H,28,32)

• InChIKey:
• LYTBSIYFGOOJPD-UHFFFAOYSA-N

• N-(3-(1H-imidazol-1-yl)propyl)-1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C24H23F2N5O2 and its molecular weight is 451.478. The purity is usually 95%.

3-(5-Chloro-2-thienyl)-4-methylpyridine

In Stock

• CAS RN:
• 1187169-93-2

• Formula:
• C10H8ClNS

• InChI:
• InChI=1S/C10H8ClNS/c1-7-4-5-12-6-8(7)9-2-3-10(11)13-9/h2-6H,1H3

• InChIKey:
• HCOCKHKOSDFTEI-UHFFFAOYSA-N

• 3-(5-Chloro-2-thienyl)-4-methylpyridine is a useful research compound. Its molecular formula is C10H8ClNS and its molecular weight is 209.7 g/mol. The purity is usually 95%.

1-(3-((4-Morpholino-6-(phenylamino)-1,3,5-triazin-2-yl)amino)phenyl)ethanone hydrochloride

In Stock

• CAS RN:
• 1179469-93-2

• Formula:
• C21H23ClN6O2

• InChI:
• InChI=1S/C21H22N6O2.ClH/c1-15(28)16-6-5-9-18(14-16)23-20-24-19(22-17-7-3-2-4-8-17)25-21(26-20)27-10-12-29-13-11-27;/h2-9,14H,10-13H2,1H3,(H2,22,23,24,25,26);1H

• InChIKey:
• USGDFTQWMNRFGD-UHFFFAOYSA-N

• 1-(3-((4-Morpholino-6-(phenylamino)-1,3,5-triazin-2-yl)amino)phenyl)ethanone hydrochloride is a useful research compound. Its molecular formula is C21H23ClN6O2 and its molecular weight is 426.91. The purity is usually 95%.

2,7-Bis[4-[4-(1-benzothiophen-4-yl)piperazin-1-yl]butoxy]quinoline

In Stock

• CAS RN:
• 2138169-93-2

• Formula:
• C41H47N5O2S2

• InChI:
• InChI=1S/C41H47N5O2S2/c1(17-43-19-23-45(24-20-43)37-7-5-9-39-34(37)15-29-49-39)3-27-47-33-13-11-32-12-14-41(42-36(32)31-33)48-28-4-2-18-44-21-25-46(26-22-44)38-8-6-10-40-35(38)16-30-50-40/h5-16,29-31H,1-4,17-28H2

• InChIKey:
• FFPODQCMORKORR-UHFFFAOYSA-N

• 2,7-Bis[4-[4-(1-benzothiophen-4-yl)piperazin-1-yl]butoxy]quinoline is a useful research compound. Its molecular formula is C41H47N5O2S2 and its molecular weight is 705.98. The purity is usually 95%.

2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid

Usually In Stock

• CAS RN:
• 2248269-93-2

• Formula:
• C16H16N2O4

• InChI:
• InChI=1S/C16H16N2O4/c1-10-8-13(17-11(2)14(10)15(19)20)18-16(21)22-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,19,20)(H,17,18,21)

• InChIKey:
• ZTAUNAQUULCORB-UHFFFAOYSA-N

• 2,4-Dimethyl-6-(phenylmethoxycarbonylamino)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C16H16N2O4 and its molecular weight is 300.314. The purity is usually 95%.

3-Fluoro-5-methoxy-4-nitrobenzoic acid

In Stock

• CAS RN:
• 1137869-93-2

• Formula:
• C8H6FNO5

• InChI:
• InChI=1S/C8H6FNO5/c1-15-6-3-4(8(11)12)2-5(9)7(6)10(13)14/h2-3H,1H3,(H,11,12)

• InChIKey:
• PXQRXFVLYSGNEL-UHFFFAOYSA-N

• 3-Fluoro-5-methoxy-4-nitrobenzoic acid is a useful research compound. Its molecular formula is C8H6FNO5 and its molecular weight is 215.13 g/mol. The purity is usually 95%.

2-Amino-2-(3-chlorophenyl)propanoic acid hydrochloride

In Stock

• CAS RN:
• 1810069-93-2

• Formula:
• C9H11Cl2NO2

• InChI:
• InChI=1S/C9H10ClNO2.ClH/c1-9(11,8(12)13)6-3-2-4-7(10)5-6;/h2-5H,11H2,1H3,(H,12,13);1H

• InChIKey:
• YPHJBMQLXONGLX-UHFFFAOYSA-N

• 2-Amino-2-(3-chlorophenyl)propanoic acid hydrochloride is a useful research compound. Its molecular formula is C9H11Cl2NO2 and its molecular weight is 236.09. The purity is usually 95%.